Cas no 116230-23-0 (2-Azabicyclo[2.2.1]heptane-2-ethanol,a-methyl-)

• Product Name: 2-Azabicyclo[2.2.1]heptane-2-ethanol,a-methyl-
• CAS No: 116230-23-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 131132
• Update Time: 2024-01-24

2-Azabicyclo[2.2.1]heptane-2-ethanol,a-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-2-ethanol,a-methyl-
• 2-Azabicyclo[2.2.1]heptane-2-ethanol,-alpha--methyl-(9CI)
• 2-Azabicyclo[2.2.1]heptane-2-ethanol, α-methyl-

• Inchi： 1S/C9H17NO/c1-7(11)5-10-6-8-2-3-9(10)4-8/h7-9,11H,2-6H2,1H3
• InChI Key： YTRMAJJKJCVYFL-UHFFFAOYSA-N
• SMILES： C(N1C2CC(CC2)C1)C(O)C

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 242.2±13.0 °C(Predicted)
• PSA: 23.47
• pka: 15.07±0.20(Predicted)